Cas no 61854-37-3 (4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-hydroxyphenoxy)-7-methoxy-)

• Product Name: 4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-hydroxyphenoxy)-7-methoxy-
• CAS No: 61854-37-3
• MF: C₁₆H₁₂O₆
• MW: 300.262885093689
• CID: 464609
• PubChem ID: 71391689
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-hydroxyphenoxy)-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-hydroxyphenoxy)-7-methoxy-
• 5-hydroxy-2-(4-hydroxyphenoxy)-7-methoxychromen-4-one
• Demethoxy-7-O-methylcapillarisin
• 61854-37-3
• 5-Hydroxy-2-(4-hydroxyphenoxy)-7-methoxy-4H-1-benzopyran-4-one
• 5-Hydroxy-2-(4-hydroxyphenoxy)-7-methoxy-4H-chromen-4-one
• DTXSID20813518
• AKOS030553300

• Inchi： 1S/C16H12O6/c1-20-11-6-12(18)16-13(19)8-15(22-14(16)7-11)21-10-4-2-9(17)3-5-10/h2-8,17-18H,1H3
• InChI Key： KBZNDYPDNBEAGK-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC(=CC1=2)OC)O)=O)OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 300.06336
• Monoisotopic Mass: 300.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.461±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 529.7±50.0 °C at 760 mmHg
• Flash Point: 201.3±23.6 °C
• Solubility: Almost insoluble (0.027 g/l) (25 º C),
• PSA: 85.22
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-hydroxyphenoxy)-7-methoxy- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether